Cas no 2091554-53-7 (4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol
• CAS No: 2091554-53-7
• MF: C₆H₆N₆O
• MW: 178.151439189911
• CID: 4775764
• Update Time: 2025-06-14

4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol
• 5-amino-3-(1,2,4-triazol-1-yl)-1H-pyridazin-6-one
• 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol

• Inchi： 1S/C6H6N6O/c7-4-1-5(10-11-6(4)13)12-3-8-2-9-12/h1-3H,(H2,7,10)(H,11,13)
• InChI Key： YJAFOYWFPOQRDC-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(=NN1)N1C=NC=N1)N

Computed Properties

• Exact Mass: 178.06030884 g/mol
• Monoisotopic Mass: 178.06030884 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.15
• XLogP3: -1
• Topological Polar Surface Area: 98.2

Additional information on 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol

Comprehensive Overview of 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol (CAS No. 2091554-53-7)

4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol (CAS No. 2091554-53-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyridazine core substituted with an amino group and a 1,2,4-triazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as its structural motifs are prevalent in compounds with antimicrobial, antifungal, and herbicidal properties.

In recent years, the demand for heterocyclic compounds like 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol has surged, driven by advancements in medicinal chemistry and agrochemical innovation. The compound's CAS No. 2091554-53-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its triazole and pyridazine rings are known to interact with biological targets, such as enzymes and receptors, making it a promising candidate for developing novel therapeutics and sustainable pesticides.

The synthesis of 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol typically involves multi-step reactions, including cyclization and functional group transformations. Chemists optimize these processes to achieve high yields and purity, which are critical for its use in preclinical studies. The compound's solubility and stability under various conditions are also areas of active investigation, as these properties influence its efficacy in formulation development.

From an environmental perspective, 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol aligns with the growing trend toward green chemistry. Researchers are exploring eco-friendly synthesis routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This focus on sustainability resonates with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and climate action.

In the context of drug discovery, 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol is being evaluated for its potential to inhibit disease-related pathways. For instance, its triazole moiety is known to exhibit antiviral activity, which has sparked interest in its application against emerging infectious diseases. Similarly, its pyridazine scaffold is being studied for modulating central nervous system (CNS) targets, offering avenues for treating neurodegenerative disorders.

The agrochemical industry also values 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol for its herbicidal and fungicidal potential. With the rise of resistant weed strains and pathogenic fungi, there is a pressing need for new modes of action. This compound's ability to disrupt essential metabolic processes in pests positions it as a candidate for next-generation crop protection agents.

In summary, 4-Amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol (CAS No. 2091554-53-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug design, green synthesis, and sustainable agriculture. As scientific inquiries into its properties and applications continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and food security.